Cas no 132220-05-4 (2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en))

2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en) structure
132220-05-4 structure
Product name:2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en)
CAS No:132220-05-4
MF:C12H10O3S
MW:234.271002292633
CID:1229639

2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en) Chemical and Physical Properties

Names and Identifiers

    • 2h-1-benzopyran-3-carboxylic Acid, 2-thioxo-, Ethyl Ester (en)
    • AKOS006222050
    • Isophthalaldehydsaeure-aethylester
    • 3-Formyl-benzoesaeure-aethylester
    • ACMC-20an34
    • thiocoumarin-3-carboxylic acid ethyl ester
    • 3-carbethoxybenzaldehyde
    • AC1Q347X
    • 3-formylbenzoic acid ethyl ester
    • 3-formyl-benzoic acid ethyl ester
    • ZINC12359865
    • ST50825118
    • ethyl 3-methanoylbenzoate
    • 3-Carbethoxybenzopyran-2-thione
    • ethyl benzaldehyde-3-carboxylate
    • AKOS006222050; Isophthalaldehydsaeure-aethylester; 3-Formyl-benzoesaeure-aethylester; ACMC-20an34; thiocoumarin-3-carboxylic acid ethyl ester; 3-carbethoxybenzaldehyde; AC1Q347X; 3-formylbenzoic acid ethyl ester; 3-formyl-benzoic acid ethyl ester; ZINC12359865; ST50825118; ethyl 3-methanoylbenzoate; 3-Carbethoxybenzopyran-2-thione; ethyl benzaldehyde-3-carboxylate; 3-Formyl-Benzoic Acid Ethyl Ester;
    • ethyl 2-thioxo-2H-chromene-3-carboxylate
    • 2H-1-Benzopyran-3-carboxylic acid, 2-thioxo-, ethyl ester
    • MDL: MFCD02253259
    • Inchi: 1S/C12H10O3S/c1-2-14-11(13)9-7-8-5-3-4-6-10(8)15-12(9)16/h3-7H,2H2,1H3
    • InChI Key: YENLMRSYUPZHTO-UHFFFAOYSA-N
    • SMILES: C1(=S)OC2=CC=CC=C2C=C1C(OCC)=O

Computed Properties

  • Exact Mass: 234.0351
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 35.53

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